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Compound of Interest

Compound Name: 6-Hydroxypicolinic acid

Cat. No.: B010676

An In-depth Technical Guide to the Safe Handling and Laboratory Use of 6-Hydroxypicolinic
Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-Hydroxypicolinic
acid, tailored for laboratory personnel. It includes detailed physicochemical properties, hazard
classifications, personal protective equipment (PPE) recommendations, emergency
procedures, and experimental protocols.

Physicochemical and Hazard Identification

6-Hydroxypicolinic acid (6-HPA), also known as 6-Hydroxypyridine-2-carboxylic acid, is a
picolinic acid derivative. It is a solid, appearing as a yellow to brown powder, and is recognized
for its ability to act as a chelating ligand.[1][2][3]

Physicochemical Properties

A summary of the key physicochemical properties of 6-Hydroxypicolinic acid is presented in
Table 1. This data is essential for understanding its behavior under various laboratory
conditions.
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Property Value Source
Molecular Formula CeHsNOs3 [1]
Molecular Weight 139.11 g/mol [1]
Melting Point ~270 °C (decomposes) [1114]
Boiling Point 436 °C at 760 mmHg [1]
Flash Point 2175°C [1]
Water Solubility 3,000 mg/L at 20 °C [5]

pKa 3.29 £ 0.20 (Predicted) [1]
Appearance Yellow to brown powder [1]

Hazard Classification and Safety

6-Hydroxypicolinic acid is classified as hazardous.[6] The GHS hazard classifications are

summarized in Table 2. It is crucial to be aware of these hazards before handling the

substance.

Hazard Class

GHS Classification

Source

Skin Corrosion/Irritation

Category 2: Causes skin

irritation

[6]7]

Serious Eye Damage/Eye
Irritation

Category 2/2A: Causes serious

eye irritation

[6]7]

Specific target organ toxicity

(single exposure)

Category 3: May cause

respiratory irritation

[6]7]

Acute oral toxicity

Category 4: Harmful if

swallowed

[6]

Acute dermal toxicity

Category 4: Harmful in contact

with skin

[6]

Acute inhalation toxicity

Category 4: Harmful if inhaled

[6]
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Signal Word: Warning[6][7]

Hazard Statements: H315, H319, H335 (Causes skin irritation, Causes serious eye irritation,
May cause respiratory irritation).[7]

Safe Handling and Storage

Adherence to proper handling and storage protocols is paramount to ensure laboratory safety.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before starting any procedure. The following
PPE is recommended when handling 6-Hydroxypicolinic acid:

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[5][8]

» Skin Protection: Wear protective gloves (chemical-resistant) and a lab coat.[5][8] For larger
quantities or where there is a risk of significant exposure, impervious clothing should be
worn.[5]

o Respiratory Protection: Use in a well-ventilated area.[5] If dust is generated or exposure
limits may be exceeded, a NIOSH/MSHA approved respirator is necessary.[6]

Handling Procedures

e Avoid contact with skin and eyes.[9]

Avoid the formation of dust and aerosols.[5]

Wash hands thoroughly after handling.[5]

Use only in a chemical fume hood.[6]

Ensure eyewash stations and safety showers are readily accessible.[6]

Storage

e Store in a cool, dry, and well-ventilated place.[6][9]
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o Keep the container tightly closed.[5][9]
o Store locked up.[5]

e Incompatible with strong oxidizing agents.[6][9]

Emergency Procedures

In the event of an exposure or spill, the following first-aid and cleanup measures should be
implemented immediately.

First-Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[5][9]

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation persists, seek medical attention.[5][9]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a
poison center or doctor.[5][8]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or
doctor if you feel unwell.[5][9][10]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as
described in section 2.1. Avoid breathing dust.[5][10]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[5][10]

o Methods for Cleaning Up: Sweep up the spilled solid material, avoiding dust generation, and
place it in a suitable container for disposal.[9][10] Clean the affected area thoroughly.

Experimental Protocols
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The following protocols are provided as examples of the use of 6-Hydroxypicolinic acid in a
laboratory setting.

Synthesis of 6-Hydroxypicolinic Acid

This protocol describes the synthesis of 6-Hydroxypicolinic acid from 2-Bromo-6-
hydroxypyridine and carbon dioxide.[1][5]

Materials:

2-Bromo-6-hydroxypyridine

 Dry Tetrahydrofuran (THF)

* |Isopropylmagnesium chloride (i-PrMgCl) in THF (2 M solution)

e n-Butyllithium (n-BuLi) in hexanes (2.5 M solution)

e Dry carbon dioxide (COz2)

o Water

o Ethyl acetate

 Silica gel

Petroleum ether

Procedure:

In a flame-dried flask under an inert atmosphere, dissolve 2-bromo-6-hydroxypyridine (1.0
eq) in dry THF.

Cool the solution to 0 °C.

Slowly add a 2 M solution of i-PrMgClI in THF (1.0 eq) over 5 minutes.

Stir the solution at O °C for an additional 5 minutes.
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e Add a 2.5 M solution of n-BuLi in hexanes (2.0 eq) dropwise over 5 minutes, maintaining the
temperature below 20 °C.

« Stir the resulting mixture at this temperature for 30 minutes.

e Introduce dry CO:2 (1.0 eq) to the reaction mixture.

e Allow the mixture to warm to 20 °C over 30 minutes.

e Quench the reaction by adding water.

o Separate the aqueous and organic phases.

» Extract the aqueous phase with ethyl acetate.

o Combine the organic phases and dry over anhydrous sodium sulfate.
« Filter and concentrate the solution under reduced pressure.

» Purify the crude product by flash chromatography on silica gel using a petroleum ether/ethyl
acetate eluent system to yield 6-Hydroxypicolinic acid.

Safety Note: This synthesis involves pyrophoric reagents (n-BuLi) and should only be
performed by trained personnel in a fume hood with appropriate safety precautions.

Use as a Chelating Agent for Metal Complexes

6-Hydroxypicolinic acid is an effective chelating agent for various metal ions.[2][3] The
following is a general procedure for the formation of a metal complex.

Materials:

e 6-Hydroxypicolinic acid

o Asalt of the desired metal (e.g., Ruthenium(ll) chloride)
o Appropriate solvent (e.g., ethanol, water, or a mixture)

» Base (if deprotonation of the ligand is required, e.g., sodium hydroxide)
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Procedure:

Dissolve 6-Hydroxypicolinic acid in the chosen solvent.

» |In a separate flask, dissolve the metal salt in the same solvent.

« If necessary, adjust the pH of the 6-Hydroxypicolinic acid solution with a base to

deprotonate the carboxylic acid and hydroxyl groups, enhancing its chelating ability.

o Slowly add the metal salt solution to the 6-Hydroxypicolinic acid solution while stirring.

e The reaction mixture may be stirred at room temperature or heated to facilitate complex

formation.

e Monitor the reaction by a suitable analytical technique (e.g., TLC, UV-Vis spectroscopy).

e Upon completion, the metal complex may precipitate out of the solution or be isolated by

removing the solvent.

The resulting solid can be purified by recrystallization.

Biological Pathways and Logical Relationships

While there is limited information on the direct involvement of 6-Hydroxypicolinic acid in

human cellular signaling pathways, it is a known intermediate in the microbial metabolism of

picolinic acid.[11]

Microbial Metabolism of Picolinic Acid

The following diagram illustrates the initial steps of the picolinic acid degradation pathway in

certain microorganisms, such as Alcaligenes faecalis.[11]

Picolinic Acid

Picolinate Dehydrogenase (PicA)

6-Hydroxypicolinic Acid

6HPA Monooxygenase (PicB) o

Click to download full resolution via product page

Caption: Microbial degradation pathway of Picolinic Acid.

3,6-Dihydroxypicolinic Acid
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Experimental Workflow for Synthesis and Purification

The logical workflow for the synthesis and subsequent purification of 6-Hydroxypicolinic acid
is depicted below.

Synthesis

2-Bromo-6-hydroxypyridine + CO2

:

I-PrMgCl, n-BuLi in THF

:

Crude 6-Hydroxypicolinic Acid

Purifi&ation

Solvent Extraction

:

Flash Chromatography

Pure 6-Hydroxypicolinic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 6-HPA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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